Cas no 838-21-1 ((4-Bromophenyl)(4-methoxyphenyl)methanol)

• Product Name: (4-Bromophenyl)(4-methoxyphenyl)methanol
• CAS No: 838-21-1
• MF: C₁₄H₁₃BrO₂
• MW: 293.155823469162
• MDL: MFCD11655659
• CID: 1812834
• Update Time: 2025-06-12

(4-Bromophenyl)(4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-a-(4-methoxyphenyl)-
• (4-bromophenyl)-(4-methoxyphenyl)methanol
• (4-BroMophenyl)(4-Methoxyphenyl)Methanol
• 4-Brom-4'-methoxy-benzhydrol
• 4-bromo-4'-methoxy-benzhydrol
• 4-Methoxy-4'-brom-benzhydrol
• (4-Bromophenyl)(4-methoxyphenyl)methanol

• MDL： MFCD11655659
• Inchi： 1S/C14H13BrO2/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9,14,16H,1H3
• InChI Key： ILXXSHMWZINGOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 292.01000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.46000
• LogP: 3.53940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-Bromophenyl)(4-methoxyphenyl)methanol

(4-Bromophenyl)(4-methoxyphenyl)methanol (CAS No. 838-21-1): An Overview and Recent Advances

(4-Bromophenyl)(4-methoxyphenyl)methanol (CAS No. 838-21-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, also known as 4-bromo-4'-methoxybenzhydrol, is characterized by its unique structural features, which include a bromine atom and a methoxy group attached to adjacent phenyl rings, connected by a methylene bridge. These properties make it an attractive building block for various applications, particularly in the development of pharmaceuticals and advanced materials.

The chemical structure of (4-Bromophenyl)(4-methoxyphenyl)methanol is crucial for understanding its reactivity and potential uses. The bromine atom provides a site for further functionalization, enabling the synthesis of a wide range of derivatives through substitution reactions. Meanwhile, the methoxy group imparts electron-donating properties, which can influence the compound's electronic behavior and reactivity. This combination of functional groups makes (4-Bromophenyl)(4-methoxyphenyl)methanol a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of (4-Bromophenyl)(4-methoxyphenyl)methanol in various applications. In medicinal chemistry, this compound has been explored as a precursor for the synthesis of bioactive molecules with therapeutic potential. For instance, studies have shown that derivatives of (4-Bromophenyl)(4-methoxyphenyl)methanol can exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. One notable example is the synthesis of N-(4-bromo-4'-methoxybenzhydryl)acetamide, which has demonstrated potent anti-inflammatory activity in preclinical models.

In materials science, (4-Bromophenyl)(4-methoxyphenyl)methanol has been utilized as a building block for the preparation of functional polymers and supramolecular assemblies. The presence of the bromine atom allows for efficient cross-linking reactions, leading to the formation of robust and tunable materials. These materials have found applications in areas such as drug delivery systems, sensors, and coatings. For example, a recent study reported the synthesis of poly(4-bromo-4'-methoxybenzhydrol-co-styrene), which exhibited excellent thermal stability and mechanical strength.

The synthetic accessibility of (4-Bromophenyl)(4-methoxyphenyl)methanol has also been a subject of extensive research. Various methods have been developed to synthesize this compound efficiently and on a large scale. One common approach involves the coupling reaction between bromobenzene and anisole using transition metal catalysts such as palladium or nickel. This method offers high yields and excellent selectivity, making it suitable for industrial applications. Additionally, recent advancements in green chemistry have led to the development of environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The physical properties of (4-Bromophenyl)(4-methoxyphenyl)methanol

In terms of safety and handling, (4-Bromophenyl)(4-methoxyphenyl)methanol

The future prospects for (4-Bromophenyl)(4-methoxyphenyl)methanol

In conclusion, (4-Bromophenyl)(4-methoxyphenyl)methanol (CAS No. 838-21-1) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing the frontiers of chemistry and materials science.